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Compound of Interest

Compound Name: Isovaleric anhydride

Cat. No.: B075134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of isovaleric anhydride, including its chemical

identity, physical properties, and a summary of its synthesis. The information is presented to

support research and development activities where this reagent may be utilized.

Chemical Identity: IUPAC Name and Synonyms
The nomenclature of a chemical compound is critical for accurate identification and literature

searching. Isovaleric anhydride is known by several names, with a single official IUPAC

designation.

IUPAC Name: The systematic name for isovaleric anhydride as determined by the

International Union of Pure and Applied Chemistry (IUPAC) is 3-methylbutanoyl 3-

methylbutanoate[1][2][3][4].

Synonyms: In literature and commercial listings, this compound is frequently referred to by

various synonyms. A comprehensive list is provided below for cross-referencing purposes[2][3]

[4][5][6][7][8]:

Isovaleric anhydride

3-Methylbutanoic anhydride[2][5][8]

3-Methylbutyric anhydride[2][6][7][8]
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Isopentanoic anhydride[2][5]

Isovaleric acid anhydride[2]

Butanoic acid, 3-methyl-, 1,1'-anhydride[2][5][8]

Butanoic acid, 3-methyl-, anhydride[2][5][8]

Diisovaleric anhydride[6]

The relationship between the IUPAC name and its common synonyms is illustrated in the

diagram below.

IUPAC Name

3-methylbutanoyl 3-methylbutanoate

Common Name

Isovaleric Anhydride

is commonly known as

Synonyms

3-Methylbutanoic anhydride

Isopentanoic anhydride

3-Methylbutyric anhydride

Butanoic acid, 3-methyl-, anhydride

...

is also known as

Click to download full resolution via product page

Caption: Nomenclature hierarchy for isovaleric anhydride.
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A summary of key quantitative data for isovaleric anhydride is presented in the table below.

These properties are essential for experimental design, safety assessments, and process

development.

Property Value Source(s)

Molecular Formula C₁₀H₁₈O₃ [1][2][3][9]

Molecular Weight 186.25 g/mol [1][2][5][9]

CAS Number 1468-39-9 [1][2][9]

Appearance Colorless to clear liquid [9][10]

Density 0.932 g/mL at 20 °C [9][10]

Boiling Point
215 °C at 760 mmHg103-104

°C at 24 mmHg
[1][9][10]

Melting Point -65 °C [9][10]

Flash Point 91 °C [9][10]

Refractive Index n20/D 1.417 [9][10]

InChI Key
FREZLSIGWNCSOQ-

UHFFFAOYSA-N
[1][2][3]

Canonical SMILES CC(C)CC(=O)OC(=O)CC(C)C [1][2][5]

Synthesis and Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of isovaleric anhydride are

typically proprietary or published in specialized chemical synthesis literature. However, the

fundamental principles of its formation can be described based on patented industrial methods.

Core Synthesis Pathway: Catalytic Carbonylation

A documented method for producing isovaleric anhydride involves the reaction of isobutylene

with carbon monoxide and isovaleric acid under high pressure and temperature[11].

Reactants:
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Isobutylene ((CH₃)₂C=CH₂)

Isovaleric acid ((CH₃)₂CHCH₂COOH)

Carbon Monoxide (CO)

Catalyst: The process typically employs catalysts containing nickel or cobalt[11].

Conditions: The reaction is conducted at elevated temperatures, generally between 200 °C

and 350 °C, and under significant pressure, ranging from 150 to 1500 atmospheres[11]. The

yield can be optimized by adjusting the pressure, temperature, and concentration of carbon

monoxide[11].

General Experimental Workflow

The workflow for this synthesis method can be generalized as follows.

Reactants
(Isobutylene, Isovaleric Acid, CO)

High-Pressure Reactor
(200-350°C, 150-1500 atm)

+ Ni/Co Catalyst
Catalytic Carbonylation Crude Product Mixture Separation/Purification

(e.g., Distillation) Isovaleric Anhydride

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of isovaleric anhydride.

This process represents an industrial approach to anhydride synthesis from relatively

inexpensive starting materials[11]. Isovaleric anhydride is also used as an acylating agent for

the synthesis of more complex molecules, such as in the preparation of β-diketones[12]. The

acid chloride of isovaleric acid is a common intermediate for producing the anhydride and other

derivatives[13].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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